Cas no 1805428-35-6 (Methyl 4-(bromomethyl)-2-(difluoromethyl)-6-iodopyridine-3-acetate)

• Product Name: Methyl 4-(bromomethyl)-2-(difluoromethyl)-6-iodopyridine-3-acetate
• CAS No: 1805428-35-6
• MF: C₁₀H₉BrF₂INO₂
• MW: 419.989241361618
• CID: 4895073
• Update Time: 2025-06-12

Methyl 4-(bromomethyl)-2-(difluoromethyl)-6-iodopyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(bromomethyl)-2-(difluoromethyl)-6-iodopyridine-3-acetate

• Inchi： 1S/C10H9BrF2INO2/c1-17-8(16)3-6-5(4-11)2-7(14)15-9(6)10(12)13/h2,10H,3-4H2,1H3
• InChI Key： RMDCMCHTYXOLGV-UHFFFAOYSA-N
• SMILES： IC1=CC(CBr)=C(C(C(F)F)=N1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-(bromomethyl)-2-(difluoromethyl)-6-iodopyridine-3-acetate

Recent Advances in the Application of Methyl 4-(bromomethyl)-2-(difluoromethyl)-6-iodopyridine-3-acetate (CAS: 1805428-35-6) in Chemical Biology and Pharmaceutical Research

Methyl 4-(bromomethyl)-2-(difluoromethyl)-6-iodopyridine-3-acetate (CAS: 1805428-35-6) is a highly versatile intermediate in medicinal chemistry and chemical biology. Recent studies have highlighted its potential in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and radiopharmaceuticals. This report provides an overview of the latest research findings and applications of this compound, focusing on its synthetic utility, mechanism of action, and therapeutic potential.

The compound's unique structural features, including the bromomethyl and difluoromethyl groups, make it an attractive building block for the construction of complex molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of potent and selective inhibitors of protein kinases involved in cancer progression. The researchers utilized the bromomethyl group for further functionalization, enabling the introduction of various pharmacophores to enhance binding affinity and selectivity.

In addition to its role in kinase inhibitor development, Methyl 4-(bromomethyl)-2-(difluoromethyl)-6-iodopyridine-3-acetate has shown promise in radiopharmaceutical applications. The iodine atom at the 6-position allows for easy radiolabeling with isotopes such as iodine-125 or iodine-131, making it a valuable precursor for the development of targeted imaging and therapeutic agents. Recent preclinical studies have explored its use in the synthesis of PET tracers for oncology applications, with promising results in tumor targeting and imaging.

From a synthetic chemistry perspective, the compound's reactivity has been extensively studied. The bromomethyl group undergoes nucleophilic substitution reactions with various nucleophiles, while the difluoromethyl group contributes to the metabolic stability of the resulting compounds. A 2024 publication in Organic Letters detailed an efficient synthetic route to this compound, highlighting improvements in yield and purity that could facilitate its broader application in drug discovery programs.

The safety profile and physicochemical properties of Methyl 4-(bromomethyl)-2-(difluoromethyl)-6-iodopyridine-3-acetate have also been investigated. Stability studies indicate that the compound remains stable under standard storage conditions, though precautions should be taken to protect it from light and moisture. Its solubility profile suggests that it is best handled in organic solvents such as DMF or DMSO, which is typical for compounds of this class.

Looking forward, researchers are exploring the potential of this compound in new therapeutic areas beyond oncology. Preliminary studies suggest its derivatives may have applications in neurological disorders and infectious diseases. The versatility of this building block continues to make it a valuable tool in medicinal chemistry, with several patent applications filed in recent years covering novel derivatives and their therapeutic uses.